Kibdelone C
CAS No.: 934464-79-6
VCID: VC0016712
Molecular Formula: C29H28ClNO10
Molecular Weight: 586.0 g/mol
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Description | Kibdelone C is a polycyclic natural xanthone isolated from a soil actinomycete . It belongs to the family of hexacyclic tetrahydroxanthones, which are known for their highly oxygenated frameworks . This compound has garnered significant attention because of its potent anticancer properties, displaying nanomolar activity against various human tumor cell lines . Studies suggest it disrupts the actin cytoskeleton without directly binding to actin or affecting its polymerization, leading to cytotoxic effects in cancer cells . The synthesis of Kibdelone C involves a convergent approach with key steps including 6π-electrocyclization, lactonization, and oxa-Michael/Aldol cascade reaction. It has a wide range of scientific research applications in chemistry, biology, and medicine. In vitro studies demonstrated that both enantiomers of this compound exhibit low nanomolar cytotoxicity across multiple cancer cell lines, with IC50 values ranging from 3 to 5 nM. The NCI COMPARE analysis revealed that Kibdelones do not share a strong correlation with known cytotoxins, suggesting a distinct mechanism of action. Kibdelone C is unique among hexacyclic tetrahydroxanthones due to its specific structural features and potent biological activity. Similar compounds include Kibdelones A and B, which, like Kibdelone C, were isolated from the Australian microbe Kibdelosporangium sp . Isokibdelones A-C are congeners of Kibdelone C but were found to be 10 to 200 fold less potent against a variety of tumor cell lines . |
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CAS No. | 934464-79-6 |
Product Name | Kibdelone C |
Molecular Formula | C29H28ClNO10 |
Molecular Weight | 586.0 g/mol |
IUPAC Name | (19S,21S,22R)-8-chloro-3,10,19,21,22,26-hexahydroxy-15-methoxy-6-methyl-7-propyl-17-oxa-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-1(14),2(11),3,7,9,15,18(23),25-octaene-5,24-dione |
Standard InChI | InChI=1S/C29H28ClNO10/c1-4-5-11-20(30)16-17(29(39)31(11)2)23(36)14-9(21(16)34)6-7-10-15(14)24(37)19-25(38)18-22(35)12(32)8-13(33)27(18)41-28(19)26(10)40-3/h12-13,22,32-37H,4-8H2,1-3H3/t12-,13-,22-/m0/s1 |
Standard InChIKey | NEZGGHIIKFHZCZ-MZFXBISCSA-N |
SMILES | CCCC1=C(C2=C(C3=C(C4=C(CC3)C(=C5C(=C4O)C(=O)C6=C(O5)C(CC(C6O)O)O)OC)C(=C2C(=O)N1C)O)O)Cl |
Canonical SMILES | CCCC1=C(C2=C(C3=C(C4=C(CC3)C(=C5C(=C4O)C(=O)C6=C(O5)C(CC(C6O)O)O)OC)C(=C2C(=O)N1C)O)O)Cl |
Appearance | Orange solid |
Synonyms | (+)-Kibdelone C |
Reference | Kibdelones: novel anticancer polyketides from a rare Australian actinomycete. Ratnayake R. et al. Chem. Europ. J. 2007, 13, 1610. |
PubChem Compound | 16109693 |
Last Modified | Apr 15 2024 |
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